Cas no 52606-04-9 (5-(pyridin-3-ylmethyl)pyrimidine-2,4-diamine)

• Product name: 5-(pyridin-3-ylmethyl)pyrimidine-2,4-diamine
• CAS No: 52606-04-9
• MF: C₁₀H₁₁N₅
• MW: 201.22784
• CID: 1578133
• PubChem ID: 608444

5-(pyridin-3-ylmethyl)pyrimidine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 5-(pyridin-3-ylmethyl)pyrimidine-2,4-diamine
• 5-(3-Pyridinylmethyl)pyrimidine-2,4-diamine
• DTXSID30200591
• DB-325152
• 5-(3-Pyridinylmethyl)-2,4-pyrimidinediamine #
• 2,4-Diamino-5-[3-pyridylmethyl]pyrimidine
• 2,4-Pyrimidinediamine, 5-(3-pyridinylmethyl)-
• 5-(3-Pyridinylmethyl)-2,4-pyrimidinediamine
• 2,4-Diamino-5-(3-pyridylmethyl)-pyrimidine
• Pyrimidine, 2,4-diamino-5-(3-pyridylmethyl)-
• SCHEMBL3962268
• FMBYANWCIULBGK-UHFFFAOYSA-N
• BRN 0883902
• 52606-04-9

• Inchi： InChI=1S/C10H11N5/c11-9-8(6-14-10(12)15-9)4-7-2-1-3-13-5-7/h1-3,5-6H,4H2,(H4,11,12,14,15)
• InChI Key： FMBYANWCIULBGK-UHFFFAOYSA-N
• SMILES： C1=CC(=CN=C1)CC2=CN=C(N=C2N)N

Computed Properties

• Exact Mass: 201.10163
• Monoisotopic Mass: 201.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.7Ų
• XLogP3: 0.5

Experimental Properties

• PSA: 90.71